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Compound of Interest

Compound Name: Fmoc-L-Glu-pNA

Cat. No.: B557472 Get Quote

In-Depth Technical Guide: Fmoc-L-Glu-pNA
This guide provides a detailed overview of the physicochemical properties of Fmoc-L-Glu-
pNA, a chromogenic substrate utilized by researchers, scientists, and drug development

professionals in various biochemical assays.

Physicochemical Data
The fundamental properties of Fmoc-L-Glu-pNA are summarized in the table below, providing

a clear reference for experimental design and execution.

Property Value Citations

Molecular Formula C26H23N3O7 [1][2]

Molecular Weight 489.48 g/mol [1][2][3]

CAS Number 185547-51-7

Appearance White to off-white powder

Purity ≥98%

Melting Point 219-225 °C

Storage Temperature 0-8 °C

Molecular Structure
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The chemical structure of Fmoc-L-Glu-pNA consists of three key components: the N-terminal

fluorenylmethyloxycarbonyl (Fmoc) protecting group, the central L-glutamic acid residue, and

the C-terminal p-nitroaniline (pNA) chromophore. The hydrolysis of the amide bond between

the glutamic acid and p-nitroaniline by specific proteases releases the pNA molecule, which

can be quantified spectrophotometrically.
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Diagram of Fmoc-L-Glu-pNA molecular structure.

Experimental Protocols
While specific experimental protocols are highly dependent on the application, a general

methodology for utilizing Fmoc-L-Glu-pNA as a substrate in an enzymatic assay is outlined

below. This serves as a foundational workflow that can be adapted to specific research needs.
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Reaction
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Data Analysis
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Add Substrate to Wells

Prepare Enzyme Solution

Initiate Reaction with Enzyme

Incubate at Optimal Temperature

Measure Absorbance at 405 nm
(Kinetic or Endpoint)

Calculate Rate of Reaction
or Total Product Formation
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Generalized workflow for an enzymatic assay using Fmoc-L-Glu-pNA.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b557472?utm_src=pdf-custom-synthesis
https://www.calpaclab.com/fmoc-l-glu-pna-min-98-1-gram/ala-f331628-1g
https://www.scbt.com/zh/p/fmoc-l-glu-pna-185547-51-7
https://www.chemimpex.com/products/15037
https://www.benchchem.com/product/b557472#fmoc-l-glu-pna-molecular-weight-and-formula
https://www.benchchem.com/product/b557472#fmoc-l-glu-pna-molecular-weight-and-formula
https://www.benchchem.com/product/b557472#fmoc-l-glu-pna-molecular-weight-and-formula
https://www.benchchem.com/product/b557472#fmoc-l-glu-pna-molecular-weight-and-formula
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b557472?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b557472?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b557472?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

